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Compound of Interest

Compound Name: DS18561882

Cat. No.: B607206 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for evaluating the efficacy of

DS18561882, a potent and selective inhibitor of methylenetetrahydrofolate dehydrogenase 2

(MTHFD2), in three-dimensional (3D) cell culture models. The provided protocols are designed

to be adaptable to various cancer types known to overexpress MTHFD2.

Introduction
DS18561882 is an orally available small molecule inhibitor of MTHFD2, a key enzyme in one-

carbon metabolism that is highly expressed in various cancer types but has low to undetectable

expression in most healthy adult tissues.[1] By inhibiting MTHFD2, DS18561882 disrupts the

synthesis of purines, which are essential for DNA replication and cell proliferation, ultimately

leading to growth arrest in cancer cells.[2] Preclinical studies in mouse xenograft models of

breast cancer have demonstrated its ability to inhibit tumor growth.[3][4]

Three-dimensional cell culture models, such as spheroids and organoids, offer a more

physiologically relevant environment compared to traditional 2D cell culture by mimicking the

complex cell-cell and cell-matrix interactions found in tumors.[5][6][7][8] These models are

invaluable for assessing the efficacy and mechanism of action of anti-cancer compounds like

DS18561882 in a setting that more closely resembles the in vivo tumor microenvironment.[6]
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While specific quantitative data for DS18561882 in 3D cell culture models is not yet widely

published, this section provides a template for organizing and presenting such data once

generated.

Table 1: In Vitro Efficacy of DS18561882 in 3D Spheroid Models

Cell Line Cancer Type

Spheroid
Diameter
Reduction (%)
(Mean ± SD)

IC50 (µM) in 3D
Viability Assay
(Mean ± SD)

Apoptosis
Induction
(Fold Change
vs. Control)
(Mean ± SD)

MCF-7 Breast Cancer
Data to be

generated

Data to be

generated

Data to be

generated

MDA-MB-231 Breast Cancer
Data to be

generated

Data to be

generated

Data to be

generated

HCT116
Colorectal

Cancer

Data to be

generated

Data to be

generated

Data to be

generated

Patient-Derived

Organoid 1

Pancreatic

Cancer

Data to be

generated

Data to be

generated

Data to be

generated

Signaling Pathway
The primary mechanism of action of DS18561882 is the inhibition of the MTHFD2 enzyme,

which plays a crucial role in the mitochondrial one-carbon metabolism pathway. This inhibition

leads to a depletion of purine precursors, which are vital for DNA and RNA synthesis, thereby

arresting cell proliferation.
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Experimental Workflow: 3D Spheroid Assay

1. Cell Seeding
Seed cells in ultra-low attachment

round-bottom plates.

2. Spheroid Formation
Incubate for 48-72 hours to allow

spheroid aggregation.

3. DS18561882 Treatment
Add varying concentrations of DS18561882

to the culture medium.

4. Incubation
Incubate for an additional 72-120 hours.

5. Endpoint Analysis
- Spheroid imaging and size measurement
- Viability assays (e.g., CellTiter-Glo 3D)

- Apoptosis assays (e.g., Caspase-Glo 3D)
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Experimental Workflow: Patient-Derived Organoid Assay

1. Tissue Digestion
Mechanically and enzymatically digest

patient tumor tissue.

2. Cell Embedding
Embed single cells or small cell clusters

in basement membrane matrix.

3. Organoid Culture
Culture in specialized organoid medium

for 1-3 weeks.

4. Organoid Passaging
Mechanically dissociate and re-plate

organoids for expansion.

5. Drug Treatment
Plate organoid fragments and treat with
varying concentrations of DS18561882.

6. Viability Assessment
Perform a 3D cell viability assay after

7-10 days of treatment.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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